Cas no 7298-99-9 (L-(-)-threo-3-Hydroxyaspartic acid)

L-(-)-threo-3-Hydroxyaspartic acid is a non-proteinogenic amino acid derivative with a hydroxyl group at the β-position, making it a valuable chiral building block in organic synthesis and pharmaceutical research. Its stereospecific structure allows for precise modulation of biological activity, particularly in the study of neurotransmitter analogs and enzyme inhibitors. The compound serves as a key intermediate in the synthesis of bioactive molecules, including NMDA receptor ligands and aspartate analogs. Its high purity and defined stereochemistry ensure reproducibility in research applications. Additionally, it is useful in studying metabolic pathways involving hydroxyaspartate derivatives, contributing to advancements in neurochemistry and medicinal chemistry.

L-(-)-threo-3-Hydroxyaspartic acid structure

7298-99-9 structure

Product Name:L-(-)-threo-3-Hydroxyaspartic acid

CAS No:7298-99-9

MF:C₄H₇NO₅

MW:149.102081537247

CID:565829

PubChem ID:443239

Update Time:2025-05-26

L-(-)-threo-3-Hydroxyaspartic acid Chemical and Physical Properties

Names and Identifiers

- L-Aspartic acid,3-hydroxy-, (3S)-
- L -(-)-THREO -BETA-HYDROXYASPARTIC ACID
- L-(-)-threo-3-Hydroxyaspartic acid
- (3S)-3-Hydroxyaspartic acid
- Asparticacid, 3-hydroxy-, L-threo- (8CI)
- L-Aspartic acid, 3-hydroxy-, threo-
- L-threo-3-Hydroxyaspartic acid
- L-threo-b-Hydroxyaspartic acid
- NSC139979
- threo-3-Hydroxy-L-aspartic acid
- threo-b-Hydroxy-L-aspartic acid
- NCGC00024486-01
- SR-01000075907-4
- A-HydroxyAsparticAcid
- .BETA.-HYDROXYASPARTIC ACID, L-THREO-
- 7298-99-9
- threo-2-Amino-3-hydroxysuccinic acid
- CHEMBL1231330
- D,L-threo-?-Hydroxy Aspartic Acid
- CCG-204654
- SR-01000597674-1
- Tocris-0183
- Tox21_500564
- NSC-139979
- EINECS 224-299-4
- EU-0100564
- L-threo-beta-Hydroxyaspartic acid
- CS-0900148
- (2S,3S)-2-amino-3-hydroxybutanedioic acid
- DL-THA
- L-Aspartic acid, 3-hydroxy-, (3S)-
- DL-threo-3-Hydroxyaspartic acid
- L-threo-3-Hydroxyaspartate
- NCGC00024486-03
- HY-100801
- SCHEMBL1130719
- NSC 119128
- NCGC00024486-05
- D pound notL-threo-
- CS-0020448
- UNII-Z9Q5W0U8VW
- DL-threo-beta-Hydroxyaspartic acid
- BDBM85209
- NCGC00024486-02
- HMS3261B10
- SR-01000597674
- beta-Hydroxyaspartic acid, l-threo-
- beta-Hydroxy-L-aspartic acid, threo-
- NCGC00261249-01
- rel-(2S,3S)-2-Amino-3-hydroxysuccinic acid
- 4294-45-5
- SR-01000075907
- Z9Q5W0U8VW
- beta-Hydroxyaspartic acid
- AKOS006275015
- HY-100801A
- SDCCGSBI-0050547.P002
- (2S,3S)-2-Amino-3-hydroxysuccinic acid
- (3S)-3-hydroxy-L-aspartic acid
- D,L-threo- beta -Hydroxyaspartic acid
- NCGC00024486-04
- NCGC00024486-08
- L-THREO-.BETA.-HYDROXYASPARTIC ACID
- DL-threo-beta-hydroxyaspartate
- Threo-3-hydroxy-DL-aspartic acid
- GTPL4497
- YYLQUHNPNCGKJQ-LWMBPPNESA-N
- DTXSID301017241
- threo-beta-hydroxy-L-aspartic acid
- LP00564
- Lopac0_000564
- NSC 139979;threo--Hydroxy-L-aspartic acid
- L-threo-?-Hydroxyaspartic acid
- Q4634147
- CHEBI:10696
- .BETA.-HYDROXY-L-ASPARTIC ACID, THREO-
- H 2775
- DL-threo-?-Hydroxyaspartic Acid
- SR-01000075907-1
- NSC 139979
- threo-3-Hydroxy-L-aspartate
- DA-64876
- G77509
- G86793
- Inchi： 1S/C4H7NO5/c5-1(3(7)8)2(6)4(9)10/h1-2,6H,5H2,(H,7,8)(H,9,10)/t1-,2-/m0/s1
- InChI Key： YYLQUHNPNCGKJQ-LWMBPPNESA-N
- SMILES： O[C@H](C(=O)O)[C@@H](C(=O)O)N

Computed Properties

Exact Mass: 149.03242232g/mol
Monoisotopic Mass: 149.03242232g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: -4.4
Topological Polar Surface Area: 121

Experimental Properties

Color/Form: Not available
Solubility: Not available

L-(-)-threo-3-Hydroxyaspartic acid Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	L275110-10mg	L-(-)-threo-3-Hydroxyaspartic acid	7298-99-9	≥97%	10mg	¥1144.90	2023-09-02
TRC	H801828-1mg	L-(-)-threo-3-Hydroxyaspartic acid	7298-99-9		1mg	$ 161.00	2023-09-07
TRC	H801828-2.5mg	L-(-)-threo-3-Hydroxyaspartic acid	7298-99-9		2.5mg	$ 305.00	2023-09-07
TRC	H801828-5mg	L-(-)-threo-3-Hydroxyaspartic acid	7298-99-9		5mg	$ 518.00	2023-09-07
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SHENG KE LU SI SHENG WU JI SHU	sc-204033-10 mg	L-(-)-threo-3-Hydroxyaspartic acid,	7298-99-9	≥97%	10mg	￥1,579.00	2023-07-10
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A2B Chem LLC	AH12774-10mg	L-(-)-THREO-3-HYDROXYASPARTIC ACID	7298-99-9	≥97%	10mg	$242.00	2024-04-19